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Compound of Interest

Compound Name: Ternidazole hydrochloride

Cat. No.: B118432

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the core physicochemical properties of
Ternidazole hydrochloride, a 5-nitroimidazole antibiotic. The information herein is intended to
support research, drug development, and formulation activities by providing key data and
standardized experimental protocols.

Core Physicochemical Properties

Ternidazole hydrochloride is a white to off-white solid powder.[1] Its fundamental
physicochemical characteristics are crucial for understanding its behavior in biological systems
and for the development of effective drug delivery systems.

Chemical and Physical Identity
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Property Value Source

3-(2-methyl-5-nitro-1H-

Chemical Name imidazol-1-yl)propan-1-ol [1]
hydrochloride

Molecular Formula C7H12CIN30Os3 [1]

Molecular Weight 221.64 g/mol [1]

Appearance White to off-white solid powder  [1]

LogP 1.807 [1]

Data not available in the
reviewed literature. For
Melting Point reference, the melting point of
the related compound
Tinidazole is 127-128 °C.

Data not available in the
pKa . .
reviewed literature.

Solubility Profile

The solubility of Ternidazole hydrochloride has been determined in various solvent systems,
which is critical for both in vitro and in vivo studies.
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Solvent/System Solubility Source

DMSO =100 mg/mL (451.18 mM) [1]

In Vivo Formulation 1

10% DMSO + 40% PEG300 +

) > 2.08 mg/mL (9.38 mM) [1]

5% Tween80 + 45% Saline
In Vivo Formulation 2
10% DMSO + 90% (20% SBE-

) ) > 2.08 mg/mL (9.38 mM) [1]
B-CD in Saline)
In Vivo Formulation 3
10% DMSO + 90% Corn QOil > 2.08 mg/mL (9.38 mM) [1]

Mechanism of Action: A Conceptual Overview

As a member of the 5-nitroimidazole class of antibiotics, the mechanism of action of
Ternidazole is predicated on the reduction of its nitro group within anaerobic organisms. This
process generates reactive nitro radicals that are cytotoxic, primarily through the induction of
DNA damage, leading to microbial cell death. This mechanism is shared with other
nitroimidazoles like metronidazole and tinidazole.[2][3]
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Conceptual Mechanism of Action of Ternidazole
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Conceptual pathway of Ternidazole's antimicrobial action.
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Experimental Protocols

The following sections detail standardized methodologies for the determination of key

physicochemical parameters of Ternidazole hydrochloride.

Determination of Aqueous Solubility (Shake-Flask
Method)

This protocol outlines the widely accepted shake-flask method for determining the equilibrium

solubility of a compound in an agueous medium.
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Workflow for Shake-Flask Solubility Determination

Add excess Ternidazole HCI
to aqueous buffer (e.g., PBS pH 7.4)

l

Equilibrate at a constant
temperature with agitation
(e.g., 24-48 hours)

l

Phase Separation
(Centrifugation or Filtration)

'

Quantify drug concentration in the
supernatant/filtrate (e.g., HPLC-UV)

'

Calculate Solubility (mg/mL or M)
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Workflow for LogP Determination

Prepare mutually saturated
-octanol and aqueous buffer

Dissolve Ternidazole HCI
in one phase

Mix equal volumes of the two
phases and agitate to equilibrium

'

Separate the octanol and
aqueous phases (centrifugation)

vt

Quantify drug concentration Quantify drug concentration
in the octanol phase (Coct) in the aqueous phase (Caq)

'

Calculate P = Coct / Caq
and LogP = log10(P)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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